Cas no 1378879-25-4 (1-(4-chloro-3,5-dimethylphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(4-chloro-3,5-dimethylphenyl)-2-methylpropan-2-ol
• CAS No: 1378879-25-4
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• MDL: MFCD11521041
• CID: 5189346
• Update Time: 2026-03-05

1-(4-chloro-3,5-dimethylphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3,5-dimethylphenyl)-2-methylpropan-2-ol

• MDL： MFCD11521041
• Inchi： 1S/C12H17ClO/c1-8-5-10(7-12(3,4)14)6-9(2)11(8)13/h5-6,14H,7H2,1-4H3
• InChI Key： SRNKRBSJROZFFF-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=C(Cl)C(C)=C1)C(C)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-chloro-3,5-dimethylphenyl)-2-methylpropan-2-ol

In-Depth Analysis of 1-(4-chloro-3,5-dimethylphenyl)-2-methylpropan-2-ol (CAS No. 1378879-25-4)

The compound 1-(4-chloro-3,5-dimethylphenyl)-2-methylpropan-2-ol (CAS No. 1378879-25-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a chloro-dimethylphenyl backbone and a tertiary alcohol functional group, this compound exhibits potential applications in drug development and material science. Researchers are particularly interested in its steric hindrance properties, which influence its reactivity and binding affinity in biological systems.

In recent years, the demand for high-purity intermediates like 1-(4-chloro-3,5-dimethylphenyl)-2-methylpropan-2-ol has surged, driven by advancements in small-molecule therapeutics and crop protection agents. The compound’s CAS No. 1378879-25-4 is frequently searched in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its chloro and methyl substituents contribute to its lipophilicity, a critical factor in bioavailability optimization—a hot topic in modern drug design.

From a synthetic chemistry perspective, 1-(4-chloro-3,5-dimethylphenyl)-2-methylpropan-2-ol serves as a versatile building block. Its propan-2-ol moiety allows for further derivatization, making it valuable in parallel synthesis and combinatorial chemistry. Laboratories often explore its use in cross-coupling reactions, a trending area in green chemistry, where efficiency and atom economy are prioritized. The compound’s stability under various conditions also makes it a candidate for high-throughput screening platforms.

Environmental and regulatory considerations are increasingly shaping the discourse around chemicals like CAS No. 1378879-25-4. While not classified as hazardous, its chlorinated aromatic structure prompts studies on biodegradability and eco-toxicity—topics highly searched in sustainable chemistry forums. Innovations in catalytic reduction methods aim to minimize waste during its synthesis, aligning with global green manufacturing initiatives.

The commercial availability of 1-(4-chloro-3,5-dimethylphenyl)-2-methylpropan-2-ol is another focal point. Suppliers emphasize HPLC-grade purity and batch-to-batch consistency, addressing the needs of GMP-compliant production. Analysts note rising queries about its spectroscopic data (e.g., NMR, IR) and storage conditions, underscoring its role in quality-by-design (QbD) frameworks. These trends reflect the compound’s integration into precision chemistry workflows.

Looking ahead, 1-(4-chloro-3,5-dimethylphenyl)-2-methylpropan-2-ol is poised to remain a key player in medicinal chemistry and material innovation. Its synergy with computational modeling tools (e.g., molecular docking) opens avenues for virtual screening applications. As industries prioritize cost-effective synthesis routes, this compound’s adaptability ensures its relevance in next-generation R&D pipelines.